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Compound of Interest

Compound Name: 2-Pentylbenzoic acid

Cat. No.: B15081661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pentylbenzoic acid, a derivative of benzoic acid, is a molecule of interest in various fields of

chemical and pharmaceutical research. Understanding its physical properties is fundamental

for its application in synthesis, formulation, and as a potential bioactive compound. This

technical guide provides a summary of the available data on the physical properties of 2-
Pentylbenzoic acid. It is important to note that while computed data for this specific isomer is

available, experimentally determined values are not prevalent in publicly accessible literature.

Therefore, this guide also includes experimental data for the closely related isomer, 4-

Pentylbenzoic acid, for comparative purposes.

Core Physical Properties
The physical characteristics of a compound are crucial for predicting its behavior in various

systems. The following tables summarize the key physical properties for 2-Pentylbenzoic acid
(primarily computed) and 4-Pentylbenzoic acid (experimentally determined).

Table 1: Physical and Chemical Properties of 2-
Pentylbenzoic Acid
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [1][2]

Molecular Weight 192.25 g/mol [3]

CAS Number 60510-95-4, 26311-42-2 [1][3]

XLogP3 (Computed) 4.5 [3]

Hydrogen Bond Donor Count

(Computed)
1 [3]

Hydrogen Bond Acceptor

Count (Computed)
2 [3]

Rotatable Bond Count

(Computed)
5 [3]

Note: The majority of the data for 2-Pentylbenzoic acid is computationally derived.

Experimental validation of these properties is recommended.

Table 2: Experimental Physical Properties of 4-
Pentylbenzoic Acid

Property Value Source

Melting Point 85-90 °C [4]

Boiling Point 261 °C (at 746 mmHg) [4]

Density 1.043 g/cm³ [4]

Water Solubility Insoluble [4]

Solubility in other solvents Miscible with alcohol [4]

pKa (Predicted) 4.35 ± 0.10 [4]

Experimental Protocols
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Detailed experimental methodologies for determining the physical properties of benzoic acid

derivatives are crucial for ensuring data accuracy and reproducibility. Below are generalized

protocols for key experiments.

Determination of Melting Point
The melting point of a solid crystalline substance can be determined using a capillary melting

point apparatus.

Methodology:

A small, dry sample of the crystalline compound is finely powdered and packed into a thin-

walled capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (the completion of melting)

are recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow.

Determination of Boiling Point
The boiling point of a liquid is determined as the temperature at which its vapor pressure

equals the atmospheric pressure.

Methodology:

A small volume (a few mL) of the liquid is placed in a test tube along with a boiling chip to

ensure smooth boiling.

A thermometer is suspended in the test tube with the bulb positioned just above the liquid

surface to measure the temperature of the vapor.

The test tube is gently heated in a heating bath (e.g., an oil bath or a heating mantle).
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The temperature is recorded when the liquid boils vigorously and a steady stream of vapor is

observed condensing on the thermometer bulb. This stable temperature is the boiling point at

the recorded atmospheric pressure.

Determination of Solubility (Gravimetric Method)
The solubility of a compound in a specific solvent at a given temperature can be determined

gravimetrically.

Methodology:

An excess amount of the solid solute is added to a known volume or mass of the solvent in a

sealed container.

The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant

temperature for a sufficient period to ensure that equilibrium is reached.

Once equilibrium is established, the stirring is stopped, and the undissolved solid is allowed

to settle.

A known volume of the saturated supernatant is carefully withdrawn using a pre-heated or

pre-cooled pipette to avoid precipitation.

The withdrawn saturated solution is weighed and then the solvent is evaporated to dryness

under controlled conditions (e.g., in an oven at a temperature below the decomposition point

of the solute).

The mass of the remaining solid residue is determined.

The solubility is then calculated as the mass of the solute per volume or mass of the solvent

(e.g., in g/100 mL or g/100 g).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound like 2-Pentylbenzoic acid.
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Workflow for Physical Property Determination

Synthesis & Purification

Physical Property Characterization
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Purification (e.g., Recrystallization, Chromatography)

Melting Point Determination

Purity Check

Boiling Point Determination Density Measurement Solubility Analysis

Tabulate Quantitative Data

Generate Technical Report

Click to download full resolution via product page

Caption: General experimental workflow for determining physical properties.

Signaling Pathways and Biological Activity
Currently, there is a lack of available information in the searched scientific literature regarding

the specific signaling pathways or biological activities of 2-Pentylbenzoic acid. Further

research is required to elucidate its potential roles in biological systems.
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Conclusion
This technical guide has summarized the known physical properties of 2-Pentylbenzoic acid,

drawing primarily from computational models due to a scarcity of experimental data for this

specific isomer. For comparative context, experimentally determined properties of the related 4-

Pentylbenzoic acid have been provided. The guide also outlines standard experimental

protocols for the determination of key physical properties. It is evident that further experimental

investigation is necessary to fully characterize 2-Pentylbenzoic acid and to explore its

potential biological significance. Researchers are encouraged to perform these experimental

validations to build upon the existing computational data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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